N-(4-bromophenyl)-2-(ethylamino)acetamide hydrochloride

• IUPAC Name: N-(4-bromophenyl)-2-(ethylamino)acetamide;hydrochloride
• InChI: InChI=1S/C10H13BrN2O.ClH/c1-2-12-7-10(14)13-9-5-3-8(11)4-6-9;/h3-6,12H,2,7H2,1H3,(H,13,14);1H
• InChI Key: MDHYGNLBYZDBFA-UHFFFAOYSA-N
• Canonical SMILES: CCNCC(=O)NC1=CC=C(C=C1)Br.Cl
• Molecular Formula: C10H14BrClN2O
• Molecular Weight: 293.59 g/mol

Description

“N-(4-bromophenyl)-2-(ethylamino)acetamide hydrochloride” is a chemical compound. It contains a bromophenyl group, an ethylamino group, and an acetamide group. The presence of these functional groups suggests that it could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would have a bromophenyl group attached to an acetamide group via a nitrogen atom. The nitrogen atom would also be bonded to an ethyl group.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The bromine atom on the phenyl ring could potentially be replaced in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with different reagents.

Scientific Research Applications

Advanced Oxidation Processes for Compound Degradation

A study by Qutob et al. (2022) discusses the use of advanced oxidation processes (AOPs) to treat acetaminophen (ACT) from aqueous media, leading to the generation of various by-products, including acetamide. This research highlights the potential of AOPs in degrading recalcitrant compounds in the environment, which might be applicable to compounds like N-(4-bromophenyl)-2-(ethylamino)acetamide hydrochloride for environmental protection or remediation purposes. The degradation pathways and by-products are crucial for understanding the environmental impact and treatment options for such compounds (Qutob et al., 2022).

Analytical and Synthetic Chemistry

Gouda et al. (2015) review the chemical reactivity and synthetic utility of 2-cyano-N-(2-hydroxyethyl) acetamide, which serves as an important intermediate for synthesizing various heterocyclic systems. This indicates the role of similar acetamide derivatives, including N-(4-bromophenyl)-2-(ethylamino)acetamide hydrochloride, in the synthesis of novel compounds for potential applications in pharmaceuticals, materials science, and organic chemistry (Gouda et al., 2015).

Environmental Protection and Adsorption Processes

Igwegbe et al. (2021) elaborate on the adsorption techniques for removing acetaminophen (ACT) from water, discussing the efficiency of various adsorbents. While this study focuses on acetaminophen, the adsorptive elimination techniques and materials discussed could be relevant for the removal of related compounds like N-(4-bromophenyl)-2-(ethylamino)acetamide hydrochloride from environmental matrices, contributing to water purification and environmental safety efforts (Igwegbe et al., 2021).

Future Directions

The future research directions for this compound would depend on its potential applications. These could include its use as a starting material for the synthesis of other compounds, or its potential use in medicine if it shows biological activity.